Cas no 644-42-8 (2-(1-methyl-1H-imidazol-5-yl)ethan-1-amine)
644-42-8 structure
Product Name:2-(1-methyl-1H-imidazol-5-yl)ethan-1-amine
2-(1-methyl-1H-imidazol-5-yl)ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-5-ethanamine,1-methyl-
- 2-(3-methylimidazol-4-yl)ethanamine
- 1-methyl-1H-5-histamine
- 2-(1-methyl-1H-imidazol-5-yl)ethanamine
- 2-(3-Methyl-3H-imidazol-4-yl)-aethylamin
- 2-(3-methyl-3H-imidazol-4-yl)-ethylamine
- 3-Methylhistamine
- AC1Q4WNL
- Imidazole, 5-(2-aminoethyl)-1-methyl-
- L-histamine deriv. 1
- N-Tau-methylhistamine
- SureCN946729
- Tau-methylhistamine
- 2-(1-methyl-1H-imidazol-5-yl)ethan-1-amine
-
- Inchi: 1S/C6H11N3/c1-9-5-8-4-6(9)2-3-7/h4-5H,2-3,7H2,1H3
- InChI Key: CPAGZVLINCPJEH-UHFFFAOYSA-N
- SMILES: N1(C)C=NC=C1CCN
Computed Properties
- Exact Mass: 125.09543
- Monoisotopic Mass: 125.095297
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 84.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.8
- XLogP3: -0.6
Experimental Properties
- Density: 1.11
- Boiling Point: 296.7°C at 760 mmHg
- Flash Point: 133.2°C
- Refractive Index: 1.564
- PSA: 43.84
2-(1-methyl-1H-imidazol-5-yl)ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-132130-0.05g |
2-(1-methyl-1H-imidazol-5-yl)ethan-1-amine |
644-42-8 | 0.05g |
$912.0 | 2023-02-15 | ||
| Enamine | EN300-132130-0.1g |
2-(1-methyl-1H-imidazol-5-yl)ethan-1-amine |
644-42-8 | 0.1g |
$956.0 | 2023-02-15 | ||
| Enamine | EN300-132130-0.25g |
2-(1-methyl-1H-imidazol-5-yl)ethan-1-amine |
644-42-8 | 0.25g |
$999.0 | 2023-02-15 | ||
| Enamine | EN300-132130-0.5g |
2-(1-methyl-1H-imidazol-5-yl)ethan-1-amine |
644-42-8 | 0.5g |
$1043.0 | 2023-02-15 | ||
| Enamine | EN300-132130-1.0g |
2-(1-methyl-1H-imidazol-5-yl)ethan-1-amine |
644-42-8 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-132130-2.5g |
2-(1-methyl-1H-imidazol-5-yl)ethan-1-amine |
644-42-8 | 2.5g |
$2127.0 | 2023-02-15 | ||
| Enamine | EN300-132130-5.0g |
2-(1-methyl-1H-imidazol-5-yl)ethan-1-amine |
644-42-8 | 5.0g |
$3147.0 | 2023-02-15 | ||
| Enamine | EN300-132130-10.0g |
2-(1-methyl-1H-imidazol-5-yl)ethan-1-amine |
644-42-8 | 10.0g |
$4667.0 | 2023-02-15 | ||
| Enamine | EN300-132130-50mg |
2-(1-methyl-1H-imidazol-5-yl)ethan-1-amine |
644-42-8 | 50mg |
$912.0 | 2023-09-30 | ||
| Enamine | EN300-132130-100mg |
2-(1-methyl-1H-imidazol-5-yl)ethan-1-amine |
644-42-8 | 100mg |
$956.0 | 2023-09-30 |
2-(1-methyl-1H-imidazol-5-yl)ethan-1-amine Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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